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CAS No.: 113-92-8
Catalog No.: VC385511
Molecular Formula: C16H19ClN2.C4H4O4
Molecular Weight: 390.9
IUPAC Name: γ-(4-chlorophenyl)-N,N-dimethyl-2-pyridinepropanamine, 2Z-butenedioate
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|Product Name||Chlorpheniramine Maleate|
|IUPAC Name||γ-(4-chlorophenyl)-N,N-dimethyl-2-pyridinepropanamine, 2Z-butenedioate|
|Synonyms||2-[p-Chloro-α-(2-dimethyl-aminoethyl)benzyl]pyridine Maleate Salt; 1-(p-Chlorophenyl)-1-(2-pyridil)-3-dimethylaminopropane Maleate Salt; Allergisan; Piriton; Teldrin;|
|Appearance||White to Off-White Solid|
|Solubility||Methanol (Slightly), Water (Slightly)|
|Description||Chlorpheniramine maleate (CPM) is a classic, first-generation antihistamine commonly used for urticaria, rhinitis, and conjunctivitis. CPM belongs to the chemical group called alkylamines. Like the other antihistamines, it inhibits H1 receptors in a non-selective way, antagonizing the effects of histamine. Because its action is not selective, it can inhibit peripheral and central cholinergic receptors and serotoninergic receptors, inducing drowsiness, dizziness, constipation, anxiety, nausea, restlessness, dry mouth, shallow breathing, problems with memory or concentration, tinnitus, and difficulty of urination. Chlorpheniramine maleate is used as drug which is incorporated in these fast dissolving tablets prepared by lyophilization techniques method. Chlorpheniramine maleate is an antihistaminic agent which helps in relieving symptoms of allergy, hay fever, cold rashes, watery eyes, itchy eyes, cough, runny nose, sneezing and also it is used in itching of chicken pox. Chlorpheniramine maleate blocks a natural substance known as histamine which is made by our body during an allergic reaction. It also blocks acetylcholine and helps in drying of some body fluids. It also helps in relieving symptoms such as watery eyes, runny nose etc. FDTs are quickly soluble in water, well absorbed and thus dissolves within seconds and good absorbed.|
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